Cas no 50863-63-3 ((2alpha,3beta,5alpha,6beta,22xi,25S)-spirostan-2,3,6-triol)

• Product Name: (2alpha,3beta,5alpha,6beta,22xi,25S)-spirostan-2,3,6-triol
• CAS No: 50863-63-3
• MF: C₂₇H₄₄O₅
• MW: 448.635269165039
• CID: 1569704
• PubChem ID: 182649
• Update Time: 2024-03-01

(2alpha,3beta,5alpha,6beta,22xi,25S)-spirostan-2,3,6-triol Chemical and Physical Properties

Names and Identifiers

• (2alpha,3beta,5alpha,6beta,22xi,25S)-spirostan-2,3,6-triol
• Spirostan-2,3,6-triol, (2α,3β,5α,6β,25S)-

• Inchi： 1S/C27H44O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-24,28-30H,5-13H2,1-4H3
• InChI Key： FYRLHXNMINIDCB-UHFFFAOYSA-N
• SMILES： CC1COC2(OC3CC4C5CC(O)C6CC(O)C(O)CC6(C5CCC4(C3C2C)C)C)CC1

Computed Properties

• Exact Mass: 448.31887450g/mol
• Monoisotopic Mass: 448.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids